![molecular formula C24H21N3O3 B4677830 N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-4-methylbenzamide](/img/structure/B4677830.png)
N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-4-methylbenzamide
Overview
Description
N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-4-methylbenzamide, also known as A-769662, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. A-769662 is a selective activator of AMP-activated protein kinase (AMPK), an enzyme that plays a crucial role in cellular energy homeostasis.
Scientific Research Applications
N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, making it a promising candidate for the treatment of type 2 diabetes. This compound has also been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as asthma and rheumatoid arthritis. Additionally, this compound has been shown to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-4-methylbenzamide activates AMPK by binding to the regulatory subunit of the enzyme, causing a conformational change that leads to increased activity. This activation leads to increased glucose uptake and fatty acid oxidation in skeletal muscle cells, as well as decreased lipogenesis in liver cells. This compound also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In skeletal muscle cells, this compound increases glucose uptake and insulin sensitivity, leading to improved glucose metabolism. In liver cells, this compound decreases lipogenesis and increases fatty acid oxidation, leading to improved lipid metabolism. This compound also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-4-methylbenzamide has several advantages for lab experiments. It is a highly selective activator of AMPK, making it a useful tool for studying the role of AMPK in cellular energy homeostasis. This compound is also stable and can be easily synthesized, making it readily available for research. However, this compound has some limitations. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, this compound has not been extensively tested in vivo, so its effects in living organisms are not well understood.
Future Directions
There are several future directions for research on N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]-4-methylbenzamide. One area of focus is the development of more potent and selective AMPK activators. Another area of research is the investigation of the neuroprotective effects of this compound and its potential for the treatment of neurodegenerative diseases. Additionally, more research is needed to understand the in vivo effects of this compound and its potential as a therapeutic agent for metabolic and inflammatory diseases.
In conclusion, this compound is a promising compound with potential therapeutic applications in the treatment of metabolic and inflammatory diseases. Its selective activation of AMPK makes it a useful tool for studying cellular energy homeostasis, and its anti-inflammatory and neuroprotective effects make it a potential treatment for a range of diseases. Further research is needed to fully understand the potential of this compound and to develop more potent and selective AMPK activators.
properties
IUPAC Name |
N-[(E)-3-(3-acetylanilino)-3-oxo-1-pyridin-3-ylprop-1-en-2-yl]-4-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O3/c1-16-8-10-19(11-9-16)23(29)27-22(13-18-5-4-12-25-15-18)24(30)26-21-7-3-6-20(14-21)17(2)28/h3-15H,1-2H3,(H,26,30)(H,27,29)/b22-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMSOULIKOJGGSV-LPYMAVHISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC(=CC2=CN=CC=C2)C(=O)NC3=CC=CC(=C3)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)N/C(=C/C2=CN=CC=C2)/C(=O)NC3=CC=CC(=C3)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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